Cas no 67107-40-8 ( )
structure
Product Name:
CAS No:67107-40-8
MF:C11H10ClN3O4
MW:283.667801380157
CID:965386
PubChem ID:24199540
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-[1,2,4]triazolo[4,3-b]isoquinoline,perchloric acid
- NSC333182
- NSC-333182
- DTXSID10639289
- 67107-40-8
- Perchloric acid--3-methyl[1,2,4]triazolo[4,3-b]isoquinoline (1/1)
-
-
- Inchi: 1S/C11H9N3.ClHO4/c1-8-12-13-11-6-9-4-2-3-5-10(9)7-14(8)11;2-1(3,4)5/h2-7H,1H3;2H
- InChI Key: IAYFXGNQQCALPT-UHFFFAOYSA-N
- SMILES: [Cl+3]([O-])([O-])([O-])O.N12C(C)=NN=C1C=C1C=CC=CC1=C2
Computed Properties
- Exact Mass: 285.05176
- Monoisotopic Mass: 283.0359835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 333
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 107.95
- LogP: 2.34720
Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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